Cas no 55420-72-9 (N-4-(3-oxobut-1-en-1-yl)phenylacetamide)

• Product Name: N-4-(3-oxobut-1-en-1-yl)phenylacetamide
• CAS No: 55420-72-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5226024
• PubChem ID: 5372880
• Update Time: 2025-06-11

N-4-(3-oxobut-1-en-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[(1E)-3-oxo-1-buten-1-yl]phenyl]-
• n-(4-(3-Oxobut-1-en-1-yl)phenyl)acetamide
• N-4-(3-oxobut-1-en-1-yl)phenylacetamide

• Inchi： 1S/C12H13NO2/c1-9(14)3-4-11-5-7-12(8-6-11)13-10(2)15/h3-8H,1-2H3,(H,13,15)/b4-3+
• InChI Key： AMXOFEWEPYFRPN-ONEGZZNKSA-N
• SMILES： C(NC1=CC=C(/C=C/C(=O)C)C=C1)(=O)C

Additional information on N-4-(3-oxobut-1-en-1-yl)phenylacetamide

Comprehensive Overview of N-4-(3-oxobut-1-en-1-yl)phenylacetamide (CAS No. 55420-72-9): Properties, Applications, and Research Insights

N-4-(3-oxobut-1-en-1-yl)phenylacetamide (CAS No. 55420-72-9) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, features a phenylacetamide backbone modified with a 3-oxobut-1-en-1-yl group, which contributes to its reactivity and potential applications. Researchers and industry professionals are increasingly exploring its utility in drug development, particularly in the synthesis of intermediates for bioactive molecules.

The compound's chemical structure includes a conjugated enone system, which is known for its role in Michael addition reactions and other nucleophilic transformations. This property makes N-4-(3-oxobut-1-en-1-yl)phenylacetamide a valuable building block in organic synthesis. Recent studies have highlighted its potential in designing small-molecule inhibitors and protease substrates, aligning with the growing demand for targeted therapies in modern medicine. Its CAS number, 55420-72-9, is frequently searched in academic databases and chemical catalogs, reflecting its relevance in current research.

In the context of green chemistry and sustainable synthesis, N-4-(3-oxobut-1-en-1-yl)phenylacetamide has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing its production using catalyst-free or biocatalytic methods, addressing the global push for reduced environmental impact in chemical manufacturing. This aligns with trends in AI-driven drug discovery, where computational tools predict the compound's interactions with biological targets, accelerating its adoption in preclinical studies.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for formulation scientists. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize 55420-72-9, ensuring purity and consistency for research use. These details are often sought after in patent literature and material safety data sheets, underscoring its industrial importance.

Emerging applications of N-4-(3-oxobut-1-en-1-yl)phenylacetamide include its role in photodynamic therapy (PDT) research, where its light-sensitive properties are being evaluated. Additionally, its derivatives show promise in anti-inflammatory and antioxidant assays, resonating with the rising interest in nutraceuticals and cosmeceuticals. Such multidisciplinary relevance ensures that searches for "55420-72-9 uses" or "N-4-(3-oxobut-1-en-1-yl)phenylacetamide synthesis" remain high in scientific and commercial databases.

To summarize, N-4-(3-oxobut-1-en-1-yl)phenylacetamide (CAS No. 55420-72-9) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its integration into high-throughput screening platforms and personalized medicine initiatives further solidifies its status as a compound of enduring scientific and industrial value.